Cas no 1058233-10-5 (N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide)

• Product Name: N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide
• CAS No: 1058233-10-5
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 5892222
• PubChem ID: 25884758
• Update Time: 2025-06-11

N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide
• N-ethyl-2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-phenylacetamide
• N-ethyl-2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-phenylacetamide
• F5228-0878
• 1058233-10-5
• VU0638005-1
• AKOS024501436

• Inchi： 1S/C20H18FN3O2/c1-2-24(17-6-4-3-5-7-17)20(26)13-23-14-22-18(12-19(23)25)15-8-10-16(21)11-9-15/h3-12,14H,2,13H2,1H3
• InChI Key： HUWZZCWCMFJJNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C=N1)CC(N(C1C=CC=CC=1)CC)=O)=O

Computed Properties

• Exact Mass: 351.13830499g/mol
• Monoisotopic Mass: 351.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide

Introduction to N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide (CAS No. 1058233-10-5)

N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential therapeutic applications. This compound, identified by the CAS number 1058233-10-5, belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities. The molecular structure of this compound incorporates several key functional groups, including a pyrimidine core, a fluoro-substituted phenyl ring, and an acetamide moiety, which collectively contribute to its unique chemical and pharmacological properties.

The N-ethyl and N-phenylacetamide substituents in the molecule play crucial roles in modulating its interactions with biological targets. The pyrimidine ring is a fundamental scaffold in many bioactive molecules, often serving as a key recognition element in enzymes and receptors. The presence of a 4-fluorophenyl group introduces electronic and steric effects that can influence the compound's binding affinity and selectivity. These structural features make N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. Pyrimidine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The unique structural features of N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide make it an attractive candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors in a highly specific manner. The fluoro-substituted phenyl group can enhance binding affinity by participating in hydrophobic interactions and π-stacking with biological targets. Additionally, the pyrimidine core provides a platform for further derivatization, allowing chemists to fine-tune the compound's properties for optimal biological activity. These features make N-ethyl-2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-phenylacetamide a versatile tool for medicinal chemists.

The pharmacological profile of this compound has been the subject of several recent studies. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in cancer cell proliferation and survival. Preliminary studies suggest that N-ethyl-2-[4-(4-fluorophenyl)-6-oxyo -1,6-dihydropyrimidin -1 - yl]-N - phenylacetamide can disrupt key signaling pathways by binding to specific enzymes, thereby inhibiting tumor growth. These findings have opened up new avenues for developing targeted therapies against various types of cancer.

In addition to its anti-cancer potential, N - ethyl - 2 - [ 4 - ( 4 - fluoro phen yl ) - 6 - ox o - 1 , 6 - di hyd ro py rim idin - 1 - yl ] - N - phen yl ace tam ide has also shown promise in treating infectious diseases. The structural features of this compound allow it to interact with bacterial enzymes and inhibit their function, potentially leading to the development of new antibiotics. Furthermore, its ability to cross cell membranes makes it an attractive candidate for delivering therapeutic agents to infected tissues.

The synthesis of N - ethyl - 2 - [ 4 - ( 4 - fluoro phen yl ) - 6 - ox o - 1 , 6 - di hyd ro py rim idin - 1 - yl ] - N - phen yl ace tam ide is another area of active research. Chemists have developed several synthetic routes that allow for efficient production of this compound on a large scale. These methods often involve multi-step reactions that require careful optimization to ensure high yield and purity. The development of robust synthetic protocols is essential for advancing preclinical and clinical studies.

The safety and efficacy of N - ethyl - 2 - [ 4 - ( 4 fl uoro phen yl ) - 6 ox o _ 1 , 6 di hyd ro py rim idin _ 1 yl ] _ N _ phen yl ace tam ide are currently being evaluated through preclinical studies. These studies aim to determine the optimal dosage, administration route, and potential side effects of the compound. Animal models are being used to assess its biological activity and toxicity profile before human trials can begin. The results of these studies will provide valuable insights into the therapeutic potential of this compound.

In conclusion, N ethyl _2_ [ _4_ ( _4_ fl uoro phen yl ) _6_ ox o _1_, _6_ di hyd ro py rim idin _1_ yl ] _N_ ph en y l ace tam ide (CAS No . _1058233_10_5) is a prom is ing therape utic agent with po ten tial appl ic at ions i n treat ing var ious dise ases . Its unique structur al feat ures , inc luding th e _py rim idine cor e_, _fluoro sub stituted ph en yl ring_, and _acet amide moiety_, contribute t o i ts bi o logical act iv ity . Rec ent stu dies sug gest tha t thi s com pound ca n inte ract wi th bi o lo gical ta rgets i n a spe cific man ner , mak ing i t an attr ac tive candi date f or fur ther inv est igat ion . As re search con tin ues t o eluci date th e pharmac ol ogical pro file o f thi s com pound , i t holds gre at prom ise f or deve lop ing no vel therapeut ic ag ents.